![molecular formula C20H30O4 B141056 2,5-Bis(hexyloxy)terephthalaldehyde CAS No. 151903-52-5](/img/structure/B141056.png)
2,5-Bis(hexyloxy)terephthalaldehyde
Overview
Description
2,5-Bis(hexyloxy)terephthalaldehyde (2,5-BHT) is a chemical compound that has attracted much attention in recent years due to its unique properties and potential applications. This compound is a derivative of terephthalaldehyde, and is composed of two hexyloxy groups attached to a terephthalaldehyde molecule. It is a colorless solid at room temperature, and is soluble in many organic solvents. 2,5-BHT has been studied extensively for its use in synthetic organic chemistry, as well as its potential applications in medicine and biochemistry.
Scientific Research Applications
Polymerization and Macromolecule Construction
2,5-Bis(hexyloxy)terephthalaldehyde has been utilized in the synthesis of linear polymers and macrocyclic compounds. Studies have shown its efficacy in forming polymers through polycondensation with various compounds, such as TRIS and bis-oxazolidine, under the influence of acidic catalysts. These polymers are characterized using techniques like NMR spectroscopy and electrospray ionization mass spectrometry (ESI-MS) to analyze their structure and composition (Maślińska-Solich & Kudrej-Gibas, 2003). Additionally, it plays a role in the construction of functional macromolecules with well-defined structures, particularly in the synthesis of soluble polymers with high thermal stability and significant molecular weights. This has implications for the development of materials like organic light-emitting diodes (OLEDs) (Chan et al., 2013).
Synthesis and Characterization of Novel Compounds
The aldehyde is used in the synthesis of various novel compounds, including bis(isatins-thio/carbohydrazones) and bis-chalcones derivatives. These compounds, synthesized from terephthalaldehyde biscarbohydrazone and other reactants, have been analyzed using spectroscopic methods and assessed for properties like antioxidant activity (Muğlu et al., 2020).
Applications in Material Science
In the realm of material science, this compound is integral in the development of advanced materials. For example, it has been involved in the synthesis of poly(hydroxyether terephthalate) through polyaddition reactions, showcasing its utility in creating materials with specific desirable properties like solubility and structural stability (Huang & Qing, 2008).
Recycling and Environmental Sustainability
A significant application of this compound is in recycling processes, particularly in the depolymerization of waste polyethylene terephthalate (PET) into useful monomers. This process contributes to environmental sustainability by transforming waste PET into valuable raw materials (Xi et al., 2005). Similarly, it aids in the development of novel amphiphilic gemini ionic liquids from consumed PET, demonstrating its potential in the field of green chemistry and sustainable material development (Abdullah & Al‐Lohedan, 2020).
Safety and Hazards
2,5-Bis(hexyloxy)terephthalaldehyde is classified as a skin irritant (Category 2), an eye irritant (Category 2), and may cause respiratory irritation (Category 3) . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, and to use only outdoors or in a well-ventilated area . In case of skin contact, it is advised to wash with plenty of water .
properties
IUPAC Name |
2,5-dihexoxyterephthalaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30O4/c1-3-5-7-9-11-23-19-13-18(16-22)20(14-17(19)15-21)24-12-10-8-6-4-2/h13-16H,3-12H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNZNMVAGYIDUKL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC1=CC(=C(C=C1C=O)OCCCCCC)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90348706 | |
Record name | 2,5-bis(hexyloxy)terephthalaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90348706 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
151903-52-5 | |
Record name | 2,5-bis(hexyloxy)terephthalaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90348706 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,5-(Bishexyloxy)terephthalaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 2,5-Bis(hexyloxy)terephthalaldehyde contribute to the creation of acid-sensitive materials?
A1: this compound serves as a monomer in the synthesis of poly(azomethine)s. [] When reacted with 4,4′-oxydianiline through polycondensation, it forms a polymer with an azomethine structure containing long alkoxy side chains. These azomethine groups within the polymer are sensitive to changes in acidity. Upon protonation in the presence of strong acids like trifluoroacetic acid, the fluorescence properties of the polymer change, leading to a visible color shift. [] This sensitivity makes the resulting polymers suitable for applications as colorimetric and fluorescent sensors for acidic environments.
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